Cas no 39251-88-2 (N-Octyl 2-Furancarboxylate)

• Product Name: N-Octyl 2-Furancarboxylate
• CAS No: 39251-88-2
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD00209524
• CID: 310567
• PubChem ID: 87570219
• Update Time: 2025-04-19

N-Octyl 2-Furancarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,octyl ester
• n-Octyl 2-Furancarboxylate
• octyl furan-2-carboxylate
• 2-Furancarboxylic Acid n-Octyl Ester
• 2-Furoic Acid n-Octyl Ester
• 2-furoic acid octyl ester
• FEMA 3518
• Furan-2-carbonsaeure-octylester
• furan-2-carboxylic acid octyl ester
• n-Octyl 2-Furoate
• Octyl 2-furancarboxylate
• Octyl 2-furoate
• UNII-FO88UQ934J
• 2-Furancarboxylic acid, octyl ester
• FO88UQ934J
• FEMA No. 3518
• 1-octyl furan-2-carboxylate
• Octyl 2-furoate, AldrichCPR
• WVTHGLPXSATJHZ-UHFFFAOYSA-N
• 2-Furancarboxylic acid octyl ester
• ZIN
• N-Octyl 2-Furancarboxylate

• MDL： MFCD00209524
• Inchi： 1S/C13H20O3/c1-2-3-4-5-6-7-10-16-13(14)12-9-8-11-15-12/h8-9,11H,2-7,10H2,1H3
• InChI Key： WVTHGLPXSATJHZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(C1OC=CC=1)=O

Computed Properties

• Exact Mass: 224.14100
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 39.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.988 g/mL at 25 °C(lit.)
• Boiling Point: 126-127 °C1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.472(lit.)
• PSA: 39.44000
• LogP: 3.79690
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• FEMA: 3518 | OCTYL 2-FUROATE

N-Octyl 2-Furancarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters